Cas no 545377-67-1 (5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-)

• Product name: 5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-
• CAS No: 545377-67-1
• MF: C₂₂H₁₇NO₃
• MW: 343.375285863876
• CID: 941826
• PubChem ID: 45123191

5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-
• 545377-67-1
• DB-325161
• 5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-

• Inchi： InChI=1S/C22H17NO3/c1-25-19-14-12-18(13-15-19)22(17-10-6-3-7-11-17)21(24)26-20(23-22)16-8-4-2-5-9-16/h2-15H,1H3
• InChI Key： UBZQPNJDSUEIDZ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2(C(=O)OC(=N2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 343.12084340g/mol
• Monoisotopic Mass: 343.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 47.9Ų